5-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-7-(3-methoxyphenyl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C24H22N4O3S/c1-15-25-22-23(32-15)21(17-8-5-10-18(13-17)31-2)26-28(24(22)30)14-20(29)27-12-6-9-16-7-3-4-11-19(16)27/h3-5,7-8,10-11,13H,6,9,12,14H2,1-2H3
• InChI Key: NAJXLMVFMVYPCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)N3CCCC4=CC=CC=C43)C5=CC(=CC=C5)OC
• Molecular Formula: C24H22N4O3S
• Molecular Weight: 446.5 g/mol

Description

5-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Research demonstrates the synthesis of various heterocyclic compounds, including those with structures related to 5-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one. For instance, condensed heterocyclic isoquinolone derivatives were synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds displayed significant anti-inflammatory effects, surpassing phenylbutazone in some cases, alongside notable analgesic properties (Kubo et al., 1979). Similarly, novel triazole derivatives exhibited antimicrobial activities against various microorganisms, suggesting their potential in addressing infectious diseases (Bektaş et al., 2007).

Chemical Synthesis and Material Science

In the realm of chemical synthesis, novel methodologies for creating complex heterocyclic structures have been explored. The development of new synthetic routes enhances the accessibility of these compounds for further study and potential application. For example, microwave-assisted synthesis of thiazolidinone analogues has been reported, showcasing efficient routes to bioactive agents with potential antioxidant, antibacterial, and antifungal properties (Adhikari et al., 2012). Furthermore, the thermo-physical properties of oxadiazole derivatives in different solvents were characterized, providing valuable insights into their behavior in various chemical environments, which could inform their use in material science applications (Godhani et al., 2013).